Cas no 1355195-95-7 (1-(6-Diethylamino-pyridin-3-yl)-ethanol)

• Product Name: 1-(6-Diethylamino-pyridin-3-yl)-ethanol
• CAS No: 1355195-95-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5265360
• Update Time: 2025-11-06

1-(6-Diethylamino-pyridin-3-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Diethylamino-pyridin-3-yl)-ethanol

• Inchi： 1S/C11H18N2O/c1-4-13(5-2)11-7-6-10(8-12-11)9(3)14/h6-9,14H,4-5H2,1-3H3
• InChI Key： AVXWXPGWBAALKX-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(N(CC)CC)N=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(6-Diethylamino-pyridin-3-yl)-ethanol

Recent Advances in the Study of 1-(6-Diethylamino-pyridin-3-yl)-ethanol (CAS: 1355195-95-7)

The compound 1-(6-Diethylamino-pyridin-3-yl)-ethanol (CAS: 1355195-95-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and diethylamino functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 1-(6-Diethylamino-pyridin-3-yl)-ethanol, highlighting its efficient production via a multi-step organic synthesis involving palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluations. The study also noted the compound's stability under physiological conditions, making it a viable candidate for further in vivo studies.

Pharmacological investigations have revealed that 1-(6-Diethylamino-pyridin-3-yl)-ethanol exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro assays demonstrated its affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Furthermore, molecular docking studies have provided insights into the compound's binding interactions, which could inform the design of more potent analogs.

Another significant development is the compound's role in cancer research. A recent preprint (BioRxiv, 2024) reported that 1-(6-Diethylamino-pyridin-3-yl)-ethanol inhibits the proliferation of certain cancer cell lines by targeting key signaling pathways involved in cell cycle regulation. The study utilized high-throughput screening and computational modeling to identify the compound's mechanism of action, paving the way for its potential use in combination therapies.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Researchers are currently investigating strategies to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(6-Diethylamino-pyridin-3-yl)-ethanol (CAS: 1355195-95-7) represents a versatile and promising molecule in chemical biology and drug discovery. Ongoing research aims to fully elucidate its therapeutic potential and address existing limitations, with the ultimate goal of developing novel treatments for a range of diseases.